Cas no 68400-78-2 (3-(butan-2-yl)aniline)

• Product Name: 3-(butan-2-yl)aniline
• CAS No: 68400-78-2
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 1727447
• PubChem ID: 50193
• Update Time: 2025-04-21

3-(butan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(butan-2-yl)aniline
• sec-Butylaniline

• Inchi： 1S/C10H15N/c1-3-8(2)9-5-4-6-10(11)7-9/h4-8H,3,11H2,1-2H3
• InChI Key： KXTQLJHNRFFXNH-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(=C1)C(C)CC

Computed Properties

• Exact Mass: 149.12055
• Monoisotopic Mass: 149.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 0.942
• Boiling Point: 241.6°C at 760 mmHg
• Flash Point: 102.6°C
• Refractive Index: 1.535
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes